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Compound of Interest

Compound Name:
1-Butyl-3-methylimidazolium

Bromide

Cat. No.: B1226183 Get Quote

Essential Safety and Handling Guide for 1-Butyl-3-
methylimidazolium Bromide
This guide provides crucial safety, handling, and disposal protocols for researchers, scientists,

and drug development professionals working with 1-Butyl-3-methylimidazolium Bromide
(BMIMBr). Adherence to these procedures is vital for ensuring laboratory safety and operational

integrity.

Properties and Hazards Overview
1-Butyl-3-methylimidazolium Bromide is an ionic liquid with a unique set of properties.[1][2]

While it has numerous applications, it is crucial to recognize that its toxicological properties

have not been fully investigated.[3][4] Therefore, it must be handled with caution, assuming

potential risks.[3][4] The substance is known to cause skin and serious eye irritation.[5]
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Identifier Value Source

CAS Number 85100-77-2 [3][4][6]

Molecular Formula C₈H₁₅BrN₂

Molecular Weight 219.12 g/mol

Appearance
White to slightly yellow

crystals/solid
[1][4]

Melting Point 65-81 °C [1][7]

Density ~1.30 - 1.418 g/cm³ [1][7]

Hazard Classification
Skin Irritation (Category 2),

Eye Irritation (Category 2A)
[5]

Signal Word Warning [5]

Operational and Disposal Plans
To ensure safe handling and minimize exposure, the following procedural steps must be

followed.

Personal Protective Equipment (PPE) Protocol
Appropriate PPE is mandatory when handling 1-Butyl-3-methylimidazolium Bromide.

Eye and Face Protection:

Wear tightly fitting safety goggles with side-shields conforming to EN166 (EU) or NIOSH

(US) approved standards.[4][8]

In situations with a higher risk of splashing, a face shield should be used in addition to

safety goggles.[9]

Skin Protection:

Gloves: Handle the substance with chemical-resistant gloves (e.g., nitrile) that have been

inspected for integrity before use.[4] Use proper glove removal technique to avoid skin
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contact.[4] Dispose of contaminated gloves after use in accordance with laboratory and

local regulations.[4]

Protective Clothing: Wear a lab coat or impervious clothing to prevent skin contact.[4][8]

Contaminated clothing should be removed immediately and washed before reuse.[3]

Respiratory Protection:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of dust or vapors.[8]

For nuisance exposures or when dust formation is possible, use a dust mask (type N95

US or type P1 EU).

For higher-level protection or in poorly ventilated areas, use an appropriate respirator with

cartridges (e.g., type OV/AG/P99 US or ABEK-P2 EU).[4]

Safe Handling and Storage Protocol
Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[5]

Read the Safety Data Sheet (SDS) thoroughly before starting any work.

Handle the substance in a designated area, such as a chemical fume hood.

Handling:

Avoid all contact with eyes, skin, and clothing.[4][5]

Avoid the formation of dust and aerosols.[8]

Wash hands thoroughly after handling the material.[5]

Do not eat, drink, or smoke in the handling area.

Keep the substance away from heat, sparks, and open flames.[3][4]
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][8]

Store below +30°C.[1][6]

Keep away from strong oxidizing agents and bases.[3]

Accidental Release and Spill Management
Immediate Actions:

Evacuate personnel from the immediate spill area.

Ensure adequate ventilation.

Remove all sources of ignition.[3][8]

Containment and Cleanup:

Wear the appropriate PPE as described above.

For minor spills, contain the spill with inert material such as sand, earth, or vermiculite.[10]

Carefully collect the spilled material and place it into a suitable, sealed, and labeled

container for disposal.[3][8][10] Avoid creating dust.[3][8]

Clean the spill area thoroughly with soap and water.

Environmental Precautions:

Prevent the substance from entering drains or water courses.[8]

Disposal Plan
Waste Collection:

Collect all waste material containing 1-Butyl-3-methylimidazolium Bromide in clearly

labeled, sealed containers.
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Do not mix with other waste streams.

Disposal Procedure:

All waste must be disposed of in accordance with local, state, and federal regulations.[3]

[10]

Contact a licensed professional waste disposal service to arrange for pickup and disposal.

[3]

Handle uncleaned empty containers as you would the product itself.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 1-Butyl-3-
methylimidazolium Bromide, from preparation to final disposal.
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1. Preparation

2. Handling & Storage

3. Cleanup & Disposal

EMERGENCY: Spill Occurs

Read SDS & Plan Procedure

Verify Fume Hood Operation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Locate Emergency Equipment
(Eyewash, Shower, Spill Kit)

Weigh/Handle Chemical
Inside Fume Hood

Perform Experiment

Store in Tightly Sealed Container
in Cool, Dry, Ventilated Area

Segregate Waste into
Labeled, Sealed Container

Decontaminate Work AreaArrange for Professional
Waste Disposal

Remove & Dispose of
Contaminated PPE

Wash Hands Thoroughly

Evacuate Area

Alert Others & Remove
Ignition Sources

Wear Full PPE
(incl. Respirator if needed)

Contain with Inert Material

Collect into Waste Container

Click to download full resolution via product page

Caption: Workflow for safe handling of 1-Butyl-3-methylimidazolium Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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